Cas no 50870-56-9 (Cyclohexanone, 3-(nitromethyl)-)

Cyclohexanone, 3-(nitromethyl)- structure
50870-56-9 structure
Product Name:Cyclohexanone, 3-(nitromethyl)-
CAS No:50870-56-9
MF:C7H11NO3
MW:157.167142152786
CID:363888
PubChem ID:10920766
Update Time:2025-04-19

Cyclohexanone, 3-(nitromethyl)- Chemical and Physical Properties

Names and Identifiers

    • Cyclohexanone, 3-(nitromethyl)-
    • 3-(nitromethyl)cyclohexan-1-one
    • 3-(nitromethyl)cyclohexanone
    • SCHEMBL5482041
    • KZRJSGQVSDJUFG-UHFFFAOYSA-N
    • 50870-56-9
    • DTXSID70448314
    • MDL: MFCD11847691
    • Inchi: 1S/C7H11NO3/c9-7-3-1-2-6(4-7)5-8(10)11/h6H,1-5H2
    • InChI Key: KZRJSGQVSDJUFG-UHFFFAOYSA-N
    • SMILES: O=C1CCCC(C[N+](=O)[O-])C1

Computed Properties

  • Exact Mass: 157.07393
  • Monoisotopic Mass: 157.07389321g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 173
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 62.9Ų

Experimental Properties

  • PSA: 60.21
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